Cas no 223124-65-0 (Benzothiazole,5-methyl-4-nitro-)

• Product Name: Benzothiazole,5-methyl-4-nitro-
• CAS No: 223124-65-0
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 244475
• Update Time: 2024-01-26

Benzothiazole,5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-methyl-4-nitro-
• 5-Methyl-4-nitrobenzothiazole
• Benzothiazole, 5-methyl-4-nitro- (9CI)
• Benzothiazole, 5-methyl-4-nitro-

• Inchi： 1S/C8H6N2O2S/c1-5-2-3-6-7(9-4-13-6)8(5)10(11)12/h2-4H,1H3
• InChI Key： BPPMZTCDHYGZIB-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C)C([N+]([O-])=O)=C2N=C1

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• PSA: 56.03